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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,d2

Cat. No.: B14859562 Get Quote

The proper disposal of Chlorzoxazone-13C,15N,d2, a stable-isotope labeled compound, is

dictated by its chemical properties rather than any radiological hazard. The isotopes used for

labeling—Carbon-13, Nitrogen-15, and Deuterium (d2)—are stable and not radioactive.[1][2]

Therefore, the disposal procedures are consistent with those for the parent compound,

Chlorzoxazone, which is classified as a hazardous chemical waste.

It is imperative to manage this waste stream in compliance with all federal, state, and local

regulations to ensure personnel safety and environmental protection.[3]

Hazard Profile and Waste Characterization
Prior to disposal, it is essential to understand the hazards associated with Chlorzoxazone. This

information, typically found in the Safety Data Sheet (SDS), informs the handling and

segregation requirements.
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Hazard
Classification

Description
GHS Hazard
Statements

Precautionary
Statements
(Disposal)

Acute Toxicity, Oral
Harmful if swallowed.

[4][5][6]
H302

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor if you feel

unwell.[4][5]

Skin Irritation
Causes skin irritation.

[4][5][6]
H315

P302+P352: IF ON

SKIN: Wash with

plenty of water.[3][4]

Eye Irritation
Causes serious eye

irritation.[4][5][6]
H319

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3][4]

Respiratory Irritation
May cause respiratory

irritation.[4][6]
H335

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[4]

Waste Classification Chemical Waste N/A

P501: Dispose of

contents/container to

an approved waste

disposal plant.[4][5]

Disposal Workflow Diagram
The following diagram outlines the decision-making and operational workflow for the proper

disposal of Chlorzoxazone-13C,15N,d2.
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Caption: Disposal workflow for Chlorzoxazone-13C,15N,d2 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b14859562?utm_src=pdf-body-img
https://www.benchchem.com/product/b14859562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14859562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Disposal Protocol
This protocol provides step-by-step instructions for the safe handling and disposal of

Chlorzoxazone-13C,15N,d2 and associated materials.

1. Personal Protective Equipment (PPE)

Before handling the waste, ensure appropriate PPE is worn, including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[3]

2. Waste Segregation

Identify the Waste Stream: Confirm that the waste contains Chlorzoxazone-13C,15N,d2.

Since it is a stable-isotope labeled compound, it must be treated as chemical waste, not

radioactive waste.[1][2]

Avoid Mixing: Do not mix Chlorzoxazone waste with other incompatible waste streams, such

as strong oxidizing agents.[7] It should also be kept separate from radioactive or

biohazardous waste unless it is classified as a multi-hazardous waste.[8]

Solid vs. Liquid: Segregate solid waste (e.g., contaminated filter paper, gloves, empty vials)

from liquid waste (e.g., solutions containing the compound). Use separate, appropriate

containers for each.

3. Waste Container Selection and Labeling

Container Choice: Use a leak-proof, sealable container made of a material compatible with

the waste (e.g., a high-density polyethylene (HDPE) carboy for liquids, or a rigid, sealed

container for solids).[9] The container must be clean and free of any external contamination.

[10]

Labeling: The container must be clearly and indelibly labeled as soon as the first drop of

waste is added. The label must include:

The words "Hazardous Waste".[9][10]

The full chemical name: "Waste Chlorzoxazone-13C,15N,d2". Generic names like

"solvents" are not acceptable.[10]
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A complete list of all constituents in the container, including solvents and their approximate

percentages (e.g., "Chlorzoxazone-13C,15N,d2 (~1%), Methanol (99%)").[10]

The date when waste was first added to the container (accumulation start date).

The associated hazards (e.g., "Toxic," "Irritant").

4. Waste Accumulation and Storage

Location: Store the labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste is generated.[9]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

prevent spills from spreading.[10]

Container Management: Keep the waste container closed at all times except when adding

waste.[9] Do not overfill the container; leave at least 5-10% of headspace to allow for

expansion.[9]

5. Arranging for Disposal

Contact Authority: Follow your institution's specific procedures for hazardous waste disposal.

This typically involves contacting the Environmental Health and Safety (EHS) department or

a designated hazardous waste contractor to schedule a pickup.[1][10]

Documentation: Complete any required waste pickup forms or manifests accurately. This

documentation tracks the waste from its point of generation to its final disposal facility.[11]

Disposal Method: The ultimate disposal will be handled by a licensed Treatment, Storage,

and Disposal Facility (TSDF). Methods may include chemical incineration at a facility

equipped with afterburners and scrubbers.[3] Do not dispose of this chemical down the drain

or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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